Cas no 2098001-47-7 ((9H-fluoren-9-yl)methyl (8-azabicyclo[3.2.1]octan-3-yl)carbamate hydrochloride)

• Product Name: (9H-fluoren-9-yl)methyl (8-azabicyclo[3.2.1]octan-3-yl)carbamate hydrochloride
• CAS No: 2098001-47-7
• MF: C₂₂H₂₅ClN₂O₂
• MW: 384.899104833603
• CID: 5724934
• PubChem ID: 91623909
• Update Time: 2025-10-29

(9H-fluoren-9-yl)methyl (8-azabicyclo[3.2.1]octan-3-yl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl (8-azabicyclo[3.2.1]octan-3-yl)carbamate hydrochloride
• 2098001-47-7
• F2167-2777
• 9H-fluoren-9-ylmethyl N-(8-azabicyclo[3.2.1]octan-3-yl)carbamate;hydrochloride
• AKOS026748018

• Inchi： 1S/C22H24N2O2.ClH/c25-22(24-16-11-14-9-10-15(12-16)23-14)26-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21;/h1-8,14-16,21,23H,9-13H2,(H,24,25);1H
• InChI Key： BCOLKJDRHSGJLP-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC2CCC(C1)N2)=O

Computed Properties

• Exact Mass: 384.1604557g/mol
• Monoisotopic Mass: 384.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on (9H-fluoren-9-yl)methyl (8-azabicyclo[3.2.1]octan-3-yl)carbamate hydrochloride

The Compound CAS No 2098001-47-7: (9H-fluoren-9-yl)methyl (8-azabicyclo[3.2.1]octan-3-yl)carbamate hydrochloride

The compound with CAS No 2098001-47-7, known as (9H-fluoren-9-yl)methyl (8-azabicyclo[3.2.1]octan-3-yl)carbamate hydrochloride, is a highly specialized organic compound with significant applications in the field of organic synthesis and medicinal chemistry. This compound has garnered attention due to its unique structural features and potential utility in the development of advanced chemical entities.

The fluorenylmethyloxycarbonyl (Fmoc) group, a key component of this compound, is widely recognized for its role as a protecting group in peptide synthesis. The 8-azabicyclo[3.2.1]octan moiety, on the other hand, adds a bicyclic structure that enhances the compound's stability and reactivity in various chemical reactions. The combination of these two structural elements makes this compound a valuable tool in modern organic synthesis.

Recent studies have highlighted the importance of bicyclic amine derivatives in drug discovery, particularly in the development of bioactive molecules with improved pharmacokinetic properties. The hydrochloride salt form of this compound ensures optimal solubility and stability, making it suitable for use in a wide range of synthetic protocols.

One of the most notable advancements in the field is the application of this compound in the synthesis of complex polycyclic structures. Researchers have successfully utilized its unique reactivity to construct challenging frameworks, demonstrating its versatility as a building block in organic synthesis.

In addition to its synthetic applications, this compound has shown promise in medicinal chemistry. Its ability to act as a selective inhibitor of certain enzymes has positioned it as a potential lead compound for drug development programs targeting various therapeutic areas.

The synthesis of (9H-fluoren-9-yl)methyl (8-azabicyclo[3.2.1]octan-3-yl)carbamate hydrochloride involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The optimization of reaction conditions has significantly improved the yield and purity of the final product, ensuring its reliability for large-scale applications.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications. By leveraging its structural diversity and reactivity, scientists aim to unlock new possibilities in areas such as asymmetric synthesis and total synthesis of natural products.

In conclusion, CAS No 2098001-47-7 represents a cutting-edge advancement in organic chemistry, offering unparalleled opportunities for innovation across multiple disciplines. Its unique combination of structural features and functional groups positions it as an essential tool for researchers seeking to push the boundaries of chemical synthesis and drug discovery.